Cas no 392-15-4 (N-(2,6-dichloro-4-fluorophenyl)acetamide)

• Product Name: N-(2,6-dichloro-4-fluorophenyl)acetamide
• CAS No: 392-15-4
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 1509489
• PubChem ID: 17068572
• Update Time: 2025-05-21

N-(2,6-dichloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dichloro-4-fluorophenyl)acetamide
• NSC99829
• 2'-bromo-4',6'-difluoroacetanilide
• Phenol,2-bromo-4,6-dichloro-
• AC1L2GN4
• SureCN2417306
• N-(2-bromo-4,6-difluorophenyl)acetamide
• 2-bromo-4,6-dichloro-phenol
• 2-Brom-4,6-dichlor-phenol
• 2,4-dichloro-6-bromophenol
• 4.6-Dichlor-2-brom-1-hydroxy-benzol
• 6-BROMO-2,4-DICHLOROPHENOL
• 2-bromo-4,6-difluoro-acetanilide
• ARONIS011791
• CTK4I8693
• acetic acid-(2-bromo-4,6-difluoro-anilide)
• 2-bromo-4,6-difluoroacetanilide
• Essigsaeure-(2-brom-4,6-difluor-anilid)
• NSC99829; 2'-bromo-4',6'-difluoroacetanilide; Phenol,2-bromo-4,6-dichloro-; AC1L2GN4; SureCN2417306; N-(2-bromo-4,6-difluorophenyl)acetamide; 2-bromo-4,6-dichloro-phenol; 2-Brom-4,6-dichlor-phenol; 2,4-dichloro-6-bromophenol; 4.6-Dichlor-2-brom-1-hydroxy-benzol; 6-BROMO-2,4-DICHLOROPHENOL; 2-bromo-4,6-difluoro-acetanilide; ARONIS011791; CTK4I8693; 6-Bromo-2,4-dichlorophenol; acetic acid-(2-bromo-4,6-difluoro-anilide); 2-bromo-4,6-difluo
• 392-15-4
• AKOS003369060
• N~1~-(2-BROMO-4,6-DIFLUOROPHENYL)ACETAMIDE
• SCHEMBL6036195
• STK484301
• CS-0362069

• Inchi： 1S/C8H6BrF2NO/c1-4(13)12-8-6(9)2-5(10)3-7(8)11/h2-3H,1H3,(H,12,13)
• InChI Key： TZEMDLJVHAHHPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(C)=O)F)F

Computed Properties

• Exact Mass: 248.96008g/mol
• Monoisotopic Mass: 248.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(2,6-dichloro-4-fluorophenyl)acetamide

N-(2,6-Dichloro-4-fluorophenyl)acetamide: A Comprehensive Overview

N-(2,6-Dichloro-4-fluorophenyl)acetamide (CAS No. 392-15-4) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and potential applications in drug development and other scientific research areas.

Chemical Properties: N-(2,6-Dichloro-4-fluorophenyl)acetamide is an organic compound with the molecular formula C₉H₆Cl₂FNO. It has a molecular weight of approximately 237.05 g/mol. The compound features a substituted acetamide group attached to a 2,6-dichloro-4-fluorophenyl ring. This unique structural arrangement confers specific chemical and physical properties that make it valuable in various scientific applications.

Synthesis Methods: The synthesis of N-(2,6-dichloro-4-fluorophenyl)acetamide can be achieved through several routes. One common method involves the reaction of 2,6-dichloro-4-fluoroaniline with acetyl chloride in the presence of a base such as triethylamine. Another approach involves the reaction of 2,6-dichloro-4-fluoroaniline with acetic anhydride under controlled conditions. These methods are well-documented in the literature and have been optimized for high yield and purity.

Biological Activities: Recent studies have highlighted the biological activities of N-(2,6-dichloro-4-fluorophenyl)acetamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various biological pathways. For instance, it has been shown to inhibit the activity of certain kinases and proteases, which are key targets in the development of therapeutic agents for diseases such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N-(2,6-dichloro-4-fluorophenyl)acetamide on a specific kinase involved in cell proliferation. The results demonstrated that the compound effectively inhibited the kinase activity at low micromolar concentrations, suggesting its potential as a lead compound for further drug development.

Pharmaceutical Applications: The unique chemical structure and biological activities of N-(2,6-dichloro-4-fluorophenyl)acetamide make it a promising candidate for pharmaceutical applications. Its ability to modulate enzyme activity has led to its evaluation as a potential therapeutic agent for various diseases. For example, it has been studied for its anti-inflammatory properties and its potential to reduce oxidative stress in cellular models.

In addition to its direct therapeutic applications, N-(2,6-dichloro-4-fluorophenyl)acetamide can serve as a building block or intermediate in the synthesis of more complex molecules with enhanced biological activities. This versatility makes it an important compound in drug discovery and development pipelines.

Safety and Handling: While N-(2,6-Dichloro-4-fluorophenyl)acetamide is not classified as a hazardous material under current regulations, proper safety precautions should be followed when handling this compound. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

Conclusion: In summary, N-(2,6-Dichloro-4-fluorophenyl)acetamide (CAS No. 392-15-4) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of various biological processes and diseases.